Cas no 6943-97-1 (1-(3-Bromopropyl)-3-methoxybenzene)

• Product Name: 1-(3-Bromopropyl)-3-methoxybenzene
• CAS No: 6943-97-1
• MF: C₁₀H₁₃BrO
• MW: 229.113622426987
• MDL: MFCD00045055
• CID: 862969
• PubChem ID: 138877
• Update Time: 2025-05-27

1-(3-Bromopropyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• anisole, m-(3-bromopropyl)-,
• 1-(3-bromopropyl)-3-methoxybenzene
• 3-(m-methoxyphenyl)propyl bromide
• 1-(3-Bromo-propyl)-3-methoxy-benzene
• NSC54446
• LISAIUHOJQKVHK-UHFFFAOYSA-N
• AKOS011896730
• SCHEMBL79359
• 3-(3-methoxyphenyl)propylbromide
• NSC-54446
• MFCD00045055
• BS-17451
• FT-0775130
• C78405
• AB90589
• 6943-97-1
• NSC 54446
• EN300-82364
• DTXSID80219592
• CS-0161931
• Anisole, m-(3-bromopropyl)-
• 1-(3-Bromopropyl)-3-methoxybenzene

• MDL： MFCD00045055
• Inchi： 1S/C10H13BrO/c1-12-10-6-2-4-9(8-10)5-3-7-11/h2,4,6,8H,3,5,7H2,1H3
• InChI Key： LISAIUHOJQKVHK-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 228.01499
• Monoisotopic Mass: 228.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

1-(3-Bromopropyl)-3-methoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-Bromopropyl)-3-methoxybenzene

Anisole, m-(3-bromopropyl)- (CAS No. 6943-97-1): A Comprehensive Overview

Anisole, m-(3-bromopropyl)-, also known by its CAS number 6943-97-1, is a chemical compound that has garnered significant attention in various scientific and industrial fields. This compound is a derivative of anisole, which is an aromatic ether with a methoxy group attached to a benzene ring. The specific structure of m-(3-bromopropyl)anisole involves a bromine atom substituted on the propyl chain, making it a unique and versatile molecule with diverse applications.

The synthesis of m-(3-bromopropyl)anisole typically involves nucleophilic substitution reactions or coupling processes. Recent advancements in organic chemistry have enabled more efficient and selective methods for producing this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yield and purity. These methods not only enhance the scalability of production but also minimize environmental impact, aligning with current green chemistry principles.

One of the most notable applications of m-(3-bromopropyl)anisole is in the field of materials science. This compound serves as a precursor for the synthesis of advanced polymers and materials with tailored properties. For example, studies have shown that incorporating this compound into polymer networks can significantly improve their mechanical strength and thermal stability. Such materials find applications in aerospace, automotive industries, and electronics, where high-performance materials are essential.

In addition to its role in materials science, m-(3-bromopropyl)anisole has also been explored for its potential in drug delivery systems. The bromine substituent on the propyl chain allows for controlled release mechanisms when incorporated into biodegradable polymers. Recent research has demonstrated that this compound can be used to create nanocomposites that deliver therapeutic agents with enhanced efficiency and reduced side effects. These findings highlight its potential in the pharmaceutical industry.

The physical and chemical properties of m-(3-bromopropyl)anisole make it highly suitable for various industrial processes. Its boiling point, melting point, and solubility characteristics have been extensively studied to optimize its use in different reaction conditions. For instance, its high solubility in organic solvents facilitates its use in organic synthesis reactions, while its thermal stability ensures compatibility with high-temperature processing techniques.

From an environmental perspective, understanding the degradation pathways of m-(3-bromopropyl)anisole is crucial for assessing its impact on ecosystems. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, revealing that it can be effectively metabolized by certain microbial communities. This knowledge is vital for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, m-(3-bromopropyl)anisole (CAS No. 6943-97-1) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure enables innovative solutions in materials science, drug delivery systems, and industrial processes. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing technological and scientific frontiers.